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Cat. No.: B167983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disodium phosphate dihydrate (Na₂HPO₄·2H₂O), also known as sodium phosphate dibasic

dihydrate, is an inorganic salt widely utilized in the pharmaceutical, food, and cosmetic

industries.[1][2] Its primary applications in drug development include acting as a buffering agent

to maintain pH stability, an excipient in tablet and capsule formulations, and an electrolyte

replenisher in parenteral solutions.[2][3][4] This guide provides a comprehensive overview of its

core physicochemical properties, detailed experimental protocols for their determination, and

logical workflows relevant to its application.

Physicochemical Properties
The key physicochemical characteristics of disodium phosphate dihydrate are summarized

in the tables below.

Table 1: General and Chemical Properties
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Property Value Reference

Chemical Formula Na₂HPO₄·2H₂O [1]

Molecular Weight 177.99 g/mol [1][5]

IUPAC Name
Disodium hydrogen phosphate

dihydrate
[3]

Synonyms
Sodium phosphate dibasic

dihydrate, DSP Dihydrate
[1]

CAS Number 10028-24-7 [1][5]

EC Number 231-448-7 [1]

Table 2: Physical Properties
Property Value Reference

Appearance

White or almost white,

odorless, crystalline powder or

colorless crystals.[6][7]

[1][4][6][7]

Density 1.52 g/cm³ [1][8]

Melting Point

Decomposes, losing water of

crystallization around 92.5 °C.

[9][10][11]

[9][10][11]

Crystal System Orthorhombic [3]

Table 3: Solubility Profile
Solvent Solubility Reference

Water

Freely soluble; 93 g/L.[11] 100

g dissolves in 100 ml at 50 °C

and 117 g in 100 ml at 80 °C.

[10]

[8][10][11]

Ethanol Practically insoluble.[7][8] [7][8]
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Table 4: pH and Buffering Characteristics
Concentration pH Range Reference

1% Aqueous Solution 9.0 - 10.5 [4]

5% Aqueous Solution 8.9 - 9.2 [11]

General Aqueous Solution 8.0 - 11.0 [5]

Table 5: Stability and Storage
Parameter Information Reference

Chemical Stability

Stable under standard ambient

conditions (room temperature).

[8][12]

[8][12]

Hygroscopicity

The anhydrous form is

hygroscopic.[5][6] The

dihydrate is stable but should

be kept in a tightly closed

container.[1][8]

[1][5][6][8]

Thermal Decomposition

Loses its water of

crystallization upon heating.[8]

At approximately 240°C, the

anhydrous form converts to

tetrasodium pyrophosphate.[6]

[6][8]

Incompatibilities

Incompatible with strong acids,

strong oxidizing agents,

alkaloids, and certain salts like

calcium gluconate.[6][8]

[6][8]

Storage Conditions

Store in a cool, dry, well-

ventilated area in a tightly

closed container, away from

incompatible materials.[1][6]

Recommended storage

temperature is between +5°C

and +30°C.[6][9]

[1][6][9]
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Experimental Protocols
Detailed methodologies for determining key physicochemical properties are outlined below.

Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting point, which for a hydrate like

disodium phosphate dihydrate, corresponds to the temperature at which it loses its water of

crystallization.[8][10]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[13]

Glass capillary tubes (sealed at one end)[14]

Thermometer[13]

Spatula and watch glass

Mortar and pestle

Procedure:

Sample Preparation: Ensure the disodium phosphate dihydrate sample is a fine, dry

powder. If necessary, gently crush the crystals using a mortar and pestle.[14][15]

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample on the watch glass. A small amount of sample will be forced into the tube. Tap the

sealed end of the tube gently on a hard surface to compact the sample into a column of 1-2

cm at the bottom.[15][16]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[14] Ensure the thermometer is correctly positioned to accurately measure the

temperature of the block.[13]

Initial Rapid Determination: Heat the sample rapidly to get an approximate melting range.

This helps in saving time for the subsequent accurate measurements.[13][17]
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Accurate Determination: Allow the apparatus to cool. Using a new sample, heat the block

again, but at a much slower rate (approximately 1-2°C per minute) as the temperature

approaches the previously determined approximate range.[13][16]

Data Recording: Record the temperature (T₁) at which the first signs of melting (or

decomposition, in this case, the release of water) are observed. Record the temperature (T₂)

at which the entire solid has been converted to a liquid. The melting point is reported as the

range T₁ - T₂.[13][15]

Measurement of pH (Potentiometric Method)
This protocol details the use of a calibrated pH meter for accurate pH measurement of an

aqueous solution of disodium phosphate dihydrate.

Apparatus:

pH meter with a glass electrode[18]

Standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0)[18]

Beakers (100 mL or 150 mL)

Magnetic stirrer and stir bar (optional)

Wash bottle with distilled water

Soft tissues (e.g., Kimwipes)

Procedure:

Solution Preparation: Prepare a solution of known concentration (e.g., 1% or 5% w/v) by

dissolving a precisely weighed amount of disodium phosphate dihydrate in distilled water.

pH Meter Calibration: Before measurement, calibrate the pH meter according to the

manufacturer's instructions.[18] This typically involves:

Rinsing the electrode with distilled water and gently blotting it dry.[18]
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Immersing the electrode in a standard buffer solution (e.g., pH 7.0) and adjusting the

meter to read that value.

Repeating the rinse and measurement process with at least one other buffer solution (e.g.,

pH 4.0 or 10.0) to adjust the slope.[19]

Sample Measurement:

Rinse the electrode thoroughly with distilled water and blot dry.[18]

Immerse the electrode in the prepared sample solution. If using a stirrer, ensure the stir

bar does not strike the electrode.

Allow the reading to stabilize before recording the pH value.[19]

Post-Measurement: After use, rinse the electrode and store it in the appropriate storage

solution as recommended by the manufacturer.

Determination of Aqueous Solubility (Gravimetric
Method)
This protocol outlines a method to determine the solubility of disodium phosphate dihydrate
in water at a specific temperature.

Apparatus:

Constant temperature water bath or incubator

Beakers or flasks with stoppers

Analytical balance

Spatula

Magnetic stirrer and stir bar

Filtration apparatus (e.g., filter paper and funnel)
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Evaporating dish

Drying oven

Procedure:

Saturation: Place a known volume of distilled water (e.g., 50 mL) into a beaker and bring it to

the desired constant temperature using the water bath.

Solute Addition: Add an excess amount of disodium phosphate dihydrate to the water

while stirring continuously. Continue adding the solid until a saturated solution is formed,

indicated by the presence of undissolved solid at the bottom of the beaker.[20]

Equilibration: Stopper the beaker and allow the solution to equilibrate at the constant

temperature for an extended period (e.g., several hours) with continuous stirring to ensure

maximum dissolution.

Sample Extraction: Once equilibrated, stop the stirring and allow the undissolved solid to

settle. Carefully withdraw a known volume of the clear supernatant (the saturated solution)

without disturbing the sediment.

Solvent Evaporation: Weigh a clean, dry evaporating dish (W₁). Transfer the known volume

of the saturated solution into the dish and weigh it again (W₂). The mass of the solution is

(W₂ - W₁).

Drying: Place the evaporating dish in a drying oven set to a temperature that will evaporate

the water without decomposing the salt (e.g., 105-110°C). Heat until a constant weight is

achieved.

Final Weighing: Allow the evaporating dish to cool in a desiccator and then weigh it (W₃). The

mass of the dissolved solid is (W₃ - W₁).

Calculation: The mass of the water in the sample is (W₂ - W₃). The solubility can then be

expressed as grams of solute per 100 g of water:

Solubility = [(W₃ - W₁) / (W₂ - W₃)] x 100
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Visualizations: Workflows and Logical Relationships
The following diagrams, created using the DOT language, illustrate key experimental and

logical processes involving disodium phosphate dihydrate.
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Caption: Experimental workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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